Cas no 304876-61-7 (3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

• Product Name: 3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• CAS No: 304876-61-7
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 3087376
• PubChem ID: 696937
• Update Time: 2025-07-09

3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methyl-pyridin-2-yl)-benzo[de]isoquinoline-1,3-dione
• 3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• DTXSID501179093
• IFLab1_005331
• F1284-0604
• 2-(6-METHYL-2-PYRIDYL)-1H-BENZO[DE]ISOQUINOLINE-1,3(2H)-DIONE
• SR-01000490993-1
• ChemDiv2_003899
• Oprea1_211007
• 2-(6-methylpyridin-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• Z234875126
• IDI1_002614
• AK-080/37133001
• CCG-111723
• AKOS001377786
• 2-(6-methyl-2-pyridinyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 2-(6-Methyl-2-pyridinyl)-1H-benz[de]isoquinoline-1,3(2H)-dione
• HMS1380B05
• Oprea1_374919
• STK831890
• SR-01000490993
• IDI1_010734
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(6-methyl-2-pyridinyl)-
• 304876-61-7
• 2-(6-methylpyridin-2-yl)benzo[de]isoquinoline-1,3-dione
• HMS1427C07

• Inchi： 1S/C18H12N2O2/c1-11-5-2-10-15(19-11)20-17(21)13-8-3-6-12-7-4-9-14(16(12)13)18(20)22/h2-10H,1H3
• InChI Key： MTJCNPAJLALHFP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C(N1C1C=CC=C(C)N=1)=O)C=23

Computed Properties

• Exact Mass: 288.089877630Da
• Monoisotopic Mass: 288.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.3Ų

Additional information on 3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

Introduction to Compound with CAS No. 304876-61-7 and Its Applications in Modern Chemical Biology

Compound with the CAS number 304876-61-7 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The product name, 3-(6-methylpyridin-2-yl)-3-azatricyclo7.3.1.0^5,13trideca-1(12),5,7,9(13),10-pentaene-2,4-dione, provides a detailed structural insight into its complex and unique chemical framework. This compound represents a fascinating blend of heterocyclic chemistry and polycyclic systems, making it a subject of extensive research and development.

The molecular structure of this compound features a tricyclic core with multiple fused rings, including a pyridine ring and an azatricyclic system. The presence of a methyl group at the 6-position of the pyridine ring and the specific arrangement of double bonds and ketone groups contribute to its distinct reactivity and potential biological activities. Such structural features are often exploited in the design of novel pharmaceuticals and bioactive molecules.

In recent years, there has been a surge in interest towards the development of small molecules that can modulate biological pathways by interacting with specific targets. The compound with CAS No. 304876-61-7 has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its unique structural motifs make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to engage with biological targets through multiple interaction mechanisms. The pyridine ring, for instance, can form hydrogen bonds with polar residues in proteins, while the azatricyclic system can interact through hydrophobic pockets. Additionally, the presence of ketone groups provides opportunities for covalent binding or redox interactions, which can be exploited for targeted drug delivery.

Recent studies have highlighted the potential of this compound as a scaffold for drug discovery. Researchers have demonstrated that slight modifications to its structure can lead to significant changes in its biological activity. This flexibility makes it an attractive platform for medicinal chemists looking to develop novel therapeutics.

The synthesis of this compound presents a challenge due to its complex tricyclic framework. However, advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition metal-catalyzed reactions and enzymatic transformations have been employed to construct the desired core structure efficiently.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit potent activity against certain disease-related targets. For example, it has shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. These findings have sparked further interest in exploring its therapeutic potential.

In addition to its biological activities, this compound also exhibits interesting physicochemical properties that make it suitable for drug development. Its moderate solubility in both polar and non-polar solvents allows for versatile formulation strategies. Furthermore, its stability under various conditions ensures that it can be stored and handled effectively during research and development processes.

The future directions for research on this compound are numerous. Further structural optimization will be crucial to enhance its potency and selectivity against target proteins. Additionally, exploring new synthetic routes could improve the scalability of its production. Collaborative efforts between chemists and biologists will be essential to fully understand its biological effects and develop effective therapeutic applications.

In conclusion, the compound with CAS No. 304876-61-7 is a remarkable molecule with a complex structure that holds great promise for applications in chemical biology and drug discovery. Its unique combination of structural features and potential biological activities makes it a valuable asset in the quest for novel therapeutics.